ethyl 2-cyano-3-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)amino]prop-2-enoate

• IUPAC Name: ethyl (E)-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylamino)prop-2-enoate
• InChI: InChI=1S/C15H16N2O4/c1-2-19-15(18)11(9-16)10-17-12-4-5-13-14(8-12)21-7-3-6-20-13/h4-5,8,10,17H,2-3,6-7H2,1H3/b11-10+
• InChI Key: VIUFDHFGWLECLM-ZHACJKMWSA-N
• Canonical SMILES: CCOC(=O)C(=CNC1=CC2=C(C=C1)OCCCO2)C#N
• Isomeric SMILES: CCOC(=O)/C(=C/NC1=CC2=C(C=C1)OCCCO2)/C#N
• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol
• CAS No.: 1181463-90-0

Description

Ethyl 2-cyano-3-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)amino]prop-2-enoate is a chemical compound with the CAS Number: 1181463-90-0. It has a molecular weight of 288.3. The IUPAC name for this compound is ethyl (2E)-2-cyano-3- (3,4-dihydro-2H-1,5-benzodioxepin-7-ylamino)-2-propenoate.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results.

Scientific Research Applications

Molecular Interactions and Crystal Packing

Research has delved into the crystal packing of ethyl 2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates, highlighting the significance of non-hydrogen bonding interactions, such as N⋯π and O⋯π, in determining the molecular arrangement. These interactions, along with C–H⋯N and C–H⋯O hydrogen bonds, contribute to the formation of a unique zigzag double-ribbon and 1-D double-column structures in the crystals (Zhenfeng Zhang, Yanbo Wu, Guisheng Zhang, 2011).

Synthesis Routes

Ethyl 2-(3-Methyl-5-oxo-4,5-dihydro-3H-benzo[e][1,4]diazepin-2-ylamino)benzoate is synthesized through a process involving the condensation of 2-(2-nitrobenzamido)propanoic acid with ethyl anthranillate. This synthesis route, highlighted by its simplicity and effectiveness, provides insights into the preparation of complex organic compounds and their potential applications in pharmaceuticals and materials science (N. H. Al-Said, Ayat M. Al-Sghair, 2013).

Novel Molecular Structures

Further investigations have led to the identification of unusual C⋯π interactions within similar molecules, contributing to the understanding of electrostatic interactions at a molecular level. Such discoveries open new avenues for designing materials and drugs by exploiting these rare molecular interactions (Zhenfeng Zhang, Hongbo Tong, Yanbo Wu, Guisheng Zhang, 2012).

Functional Applications and Derivatives

The synthesis of derivatives such as ethyl 2-cyano-3-cyclohexyl-3-methyl-4-phenylbutanoate demonstrates the versatility of ethyl 2-cyano-3-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)amino]prop-2-enoate in generating a wide range of compounds with potential psychotropic activity. Such research paves the way for the development of new therapeutic agents (N. P. Grigoryan et al., 2011).